Cas no 55489-15-1 (5-ethoxy-1H-1,3-benzodiazole-2-thiol)

• Product Name: 5-ethoxy-1H-1,3-benzodiazole-2-thiol
• CAS No: 55489-15-1
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD01326487
• CID: 89855
• PubChem ID: 87569781
• Update Time: 2025-08-05

5-ethoxy-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-1H-benzo[d]imidazole-2-thiol
• 5-Ethoxybenzimidazole-2-thiol
• 5-Ethoxy-2-mercaptobenzimidazole
• 5-ethoxy-1,3-dihydrobenzimidazole-2-thione
• 5-Ethoxy-2-benzimidazolethiol
• 5-Ethoxy-1H-benzimidazole-2-thiol
• 2-mercapto-5-ethoxybenzimidazole
• 5-ethoxy-1H-benzo[d]imidazole-2(3H)-thione
• 5-ethoxy-1H-1,3-benzodiazole-2-thiol
• 2H-Benzimidazole-2-thione, 5-ethoxy-1,3-dihydro-
• MLS000569277
• KSC603O0J
• 5-ethoxybenzimidazoline-2-thione
• W
• 5-Ethoxy-2-mercaptobenzimidazole, 97%
• E0535
• HMS2286L08
• FT-0620367
• CS-W010648
• A830670
• 55489-15-1
• 6-Ethoxy-1H-benzo[d]imidazole-2-thiol
• MFCD01326487
• SMR000154881
• AKOS000283121
• AN-829/25059001
• AKOS000544631
• HMS1760J05
• SCHEMBL917237
• 6-ethoxy-1H-1,3-benzodiazole-2-thiol
• SR-01000392862
• F1279-0031
• Z56933699
• DTXSID10355078
• W-203094
• EN300-24857
• AS-40462
• SR-01000392862-1
• CHEMBL1412623
• WUSCBOFBIYZVCQ-UHFFFAOYSA-N
• AKOS028109031
• EU-0033920
• DB-029139
• DTXCID80306138
• 5-ETHOXY-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE
• STL298421
• AG-670/11901078

• MDL： MFCD01326487
• Inchi： 1S/C9H10N2OS/c1-2-12-6-3-4-7-8(5-6)11-9(13)10-7/h3-5H,2H2,1H3,(H2,10,11,13)
• InChI Key： WUSCBOFBIYZVCQ-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2N1)OCC
• BRN： 4310013

Computed Properties

• Exact Mass: 194.05100
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5

Experimental Properties

• Color/Form: solid
• Density: 1.32
• Melting Point: 169-170 ºC
• Boiling Point: 375.9±34.0 °C at 760 mmHg
• Flash Point: 181.1±25.7 °C
• Refractive Index: 1.668
• PSA: 76.71000
• LogP: 2.25030
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-ethoxy-1H-1,3-benzodiazole-2-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S22;S36/37
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-ethoxy-1H-1,3-benzodiazole-2-thiol

Comprehensive Overview of 5-Ethoxy-1H-1,3-Benzodiazole-2-Thiol (CAS No. 55489-15-1)

5-Ethoxy-1H-1,3-benzodiazole-2-thiol (CAS No. 55489-15-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a benzodiazole derivative, features a thiol group at the 2-position and an ethoxy substituent at the 5-position, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "benzodiazole synthesis", "thiol-based compounds", and "CAS 55489-15-1 applications", reflecting the growing interest in this molecule.

The compound's molecular structure, characterized by a benzodiazole core, makes it a versatile intermediate in organic synthesis. Its thiol functionality allows for facile derivatization, enabling the creation of novel compounds with potential biological activity. Recent studies have explored its role in the development of antioxidants, antimicrobial agents, and even fluorescent probes. These applications align with current trends in sustainable chemistry and green synthesis, topics that dominate modern scientific discourse. Searches for "green synthesis of heterocycles" and "eco-friendly thiol reactions" highlight the demand for environmentally benign methodologies.

In the pharmaceutical sector, 5-ethoxy-1H-1,3-benzodiazole-2-thiol has been investigated for its potential as a pharmacophore in drug design. Its ability to interact with biological targets, such as enzymes and receptors, has prompted inquiries into "benzodiazole-based drugs" and "thiol-mediated therapeutics". The compound's ethoxy group enhances its lipophilicity, which is crucial for improving drug bioavailability—a key concern in modern pharmacology. This aligns with frequent searches for "bioavailability enhancement strategies" and "drug delivery optimization".

From an analytical perspective, CAS 55489-15-1 is often utilized as a reference standard in chromatographic and spectroscopic studies. Laboratories frequently search for "HPLC methods for benzodiazoles" and "NMR characterization of thiol compounds", underscoring its importance in quality control and research validation. The compound's stability under various conditions makes it a reliable candidate for method development, a topic of interest for analytical chemists worldwide.

Beyond its scientific applications, 5-ethoxy-1H-1,3-benzodiazole-2-thiol has also found use in material science. Its heterocyclic framework and thiol group enable its incorporation into polymers and coatings, contributing to advancements in smart materials and nanotechnology. This resonates with trending searches like "functionalized benzodiazoles in materials" and "thiol-ene click chemistry", which reflect the interdisciplinary nature of modern research.

In conclusion, 5-ethoxy-1H-1,3-benzodiazole-2-thiol (CAS No. 55489-15-1) is a multifaceted compound with broad applicability across multiple scientific domains. Its structural features, including the ethoxy substituent and thiol group, make it a valuable building block for innovation in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities, this compound remains at the forefront of scientific inquiry, addressing contemporary challenges and driving future discoveries.